Cas no 1026996-65-5 (3-amino-3-(4-ethoxy-3-methoxyphenyl)propan-1-ol)

• Product Name: 3-amino-3-(4-ethoxy-3-methoxyphenyl)propan-1-ol
• CAS No: 1026996-65-5
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6007362
• PubChem ID: 68471274
• Update Time: 2025-06-11

3-amino-3-(4-ethoxy-3-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-ethoxy-3-methoxyphenyl)propan-1-ol
• SCHEMBL2997838
• EN300-1847727
• 1026996-65-5

• Inchi： 1S/C12H19NO3/c1-3-16-11-5-4-9(8-12(11)15-2)10(13)6-7-14/h4-5,8,10,14H,3,6-7,13H2,1-2H3
• InChI Key： XTSSUEXZEBKVEZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)C(CCO)N

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-amino-3-(4-ethoxy-3-methoxyphenyl)propan-1-ol

Comprehensive Overview of 3-amino-3-(4-ethoxy-3-methoxyphenyl)propan-1-ol (CAS No. 1026996-65-5)

3-amino-3-(4-ethoxy-3-methoxyphenyl)propan-1-ol (CAS No. 1026996-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique amino and hydroxyl functional groups, is often explored for its potential applications in drug development and intermediate synthesis. Its molecular structure, featuring an ethoxy and methoxy substitution on the phenyl ring, makes it a versatile building block in organic chemistry.

In recent years, the demand for 3-amino-3-(4-ethoxy-3-methoxyphenyl)propan-1-ol has increased due to its relevance in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a precursor for neurologically active compounds, which aligns with the growing focus on mental health and neurodegenerative diseases. The compound's CAS No. 1026996-65-5 is frequently searched in academic databases, reflecting its importance in cutting-edge research.

The synthesis of 3-amino-3-(4-ethoxy-3-methoxyphenyl)propan-1-ol involves multi-step organic reactions, including reduction and amination processes. Its propan-1-ol backbone provides a stable framework for further functionalization, making it a valuable intermediate in medicinal chemistry. The compound's ethoxy and methoxy groups contribute to its solubility and reactivity, which are critical for laboratory applications.

From an industrial perspective, CAS No. 1026996-65-5 is often discussed in the context of green chemistry and sustainable synthesis. With the rising emphasis on environmentally friendly practices, researchers are exploring catalytic methods to produce this compound with minimal waste. This aligns with broader trends in the chemical industry, where sustainability and efficiency are top priorities.

Another area of interest is the compound's potential role in flavor and fragrance applications. The methoxyphenyl moiety is a common feature in aromatic compounds, and its derivatives are widely used in perfumery. This versatility makes 3-amino-3-(4-ethoxy-3-methoxyphenyl)propan-1-ol a subject of interdisciplinary research, bridging gaps between pharmaceuticals and consumer products.

In summary, 3-amino-3-(4-ethoxy-3-methoxyphenyl)propan-1-ol (CAS No. 1026996-65-5) is a compound of significant scientific and industrial relevance. Its unique structure and functional groups make it a valuable tool in drug discovery, sustainable chemistry, and beyond. As research continues to evolve, this compound is likely to remain a focal point for innovation in multiple fields.